Cas no 1341964-65-5 (4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione)

• Product Name: 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione
• CAS No: 1341964-65-5
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5851696
• PubChem ID: 63992024
• Update Time: 2025-05-26

4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 4,4-dimethyl-1-(3-methyl-2-thienyl)-
• 4,4-Dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione
• CS-0272446
• 1341964-65-5
• EN300-1126853
• AKOS013308201
• 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione

• Inchi： 1S/C12H16O2S/c1-8-5-6-15-11(8)9(13)7-10(14)12(2,3)4/h5-6H,7H2,1-4H3
• InChI Key： JLYBULOJEYNTTD-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1C)(=O)CC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 334.1±27.0 °C(Predicted)
• pka: 9.36±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione

4,4-Dimethyl-1-(3-Methylthiophen-2-yl)pentane-1,3-dione: A Comprehensive Overview

4,4-Dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione (CAS No. 1341964-65-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of diketones and is characterized by its distinct molecular framework, which includes a thiophene ring and two methyl groups.

The chemical structure of 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione is composed of a pentane backbone with two ketone groups at the 1 and 3 positions. The presence of the thiophene ring and the methyl substituents imparts specific physical and chemical properties to the molecule. The thiophene ring, in particular, is known for its aromaticity and electron-donating properties, which can influence the compound's reactivity and stability.

In terms of synthesis, 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione can be prepared through a multi-step process involving the condensation of appropriate starting materials. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel catalytic approach that significantly reduced reaction times and improved yields.

The biological activity of 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione has been a subject of extensive research. Preliminary studies have indicated that this compound exhibits promising anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. A 2021 study published in the Biochemical Journal demonstrated that 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione effectively inhibited the production of pro-inflammatory cytokines in human macrophages.

Beyond its biological applications, 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione has also shown potential in materials science. The unique electronic properties of the thiophene ring make it an attractive candidate for use in organic electronics and photovoltaic devices. Research conducted at the University of California in 2020 explored the use of this compound as a building block for conjugated polymers with enhanced charge transport properties.

In terms of safety and handling, it is important to note that while 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future prospects for 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione are promising. Ongoing research is focused on optimizing its synthesis methods to make it more accessible for large-scale applications. Additionally, further investigations into its biological activities could lead to new therapeutic agents for treating inflammatory diseases and other conditions associated with oxidative stress.

In conclusion, 4,4-dimethyl-1-(3-methylthiophen-2-yl)pentane-1,3-dione (CAS No. 1341964-65-5) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an exciting subject for continued research and development.